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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

An in-depth guide to 2-Methylbutanoic Anhydride for researchers, scientists, and drug
development professionals.

Core Compound Details

Nomenclature and ldentifiers:
o Systematic Name: 2-Methylbutanoic anhydride

o Other Names: 2-Methylbutyric anhydride, Isovaleric anhydride, iso-Pentanoic anhydride[1][2]
[3]

e CAS Number: 1468-39-9 (for the racemic mixture), 1519-23-9 (unspecified stereochemistry),
84131-91-9 (for the (S)-enantiomer)[2][3][4][5]

e Molecular Formula: C10H1803[2][3][4][6][7]

« SMILES: CCC(C)C(=0)OC(=0)C(C)CC[6][7]

INChl Key: WRTPVONNQPWNRH-UHFFFAOYSA-N (for the racemic mixture)[6][7]

Chemical Structure

Caption: Chemical structure of 2-Methylbutanoic Anhydride.
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Physicochemical Properties

The following table summarizes the key quantitative data for 2-Methylbutanoic Anhydride.

Property Value Reference(s)
Molecular Weight 186.25 g/mol [1][5][6]
Appearance Colorless to pale yellow liquid [7]
Density 0.934 - 0.955 g/cm3 at 25 °C [41[5]
Boiling Point 259.5 °C at 760 mmHg; 60 °C e

at 0.2 mmHg
Flash Point 90 °C (194 °F) - closed cup [4115]
Refractive Index 1.418 - 1.427 at 20 °C [4][5]
Vapor Pressure 0.0129 mmHg at 25 °C [4]
Optical Activity ([a]20/D) +35° (neat, for (S)-enantiomer)  [5]

Reactivity and Applications

2-Methylbutanoic anhydride is a versatile acylating agent used in various fields of chemical
synthesis.[8] Its branched structure provides unique steric and electronic properties that are
valuable in several applications:

e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of active
pharmaceutical ingredients (APIs), such as statins.[8] The anhydride functional group is
particularly useful for creating prodrugs of carboxylic acid-containing drugs, which can help
in masking irritating acidic groups and modifying the drug's pharmacokinetic profile for
extended action.[9]

e Agrochemicals: It is utilized in the manufacturing of various agrochemicals.[7][8]

o Asymmetric Synthesis: The chiral form, (S)-(+)-2-methylbutyric anhydride, is a valuable
reagent for introducing chiral centers into molecules, which is critical in the development of

enantiomerically pure drugs.[8]
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Flavor and Fragrance Industry: Esters derived from 2-methylbutanoic acid, which can be
synthesized using the anhydride, are important components in creating fruity and sweet
flavors and fragrances.[8]

Materials Science: The branched alkyl chains of the anhydride can be incorporated into
polymers to modify their physical properties, such as solubility, crystallinity, and thermal
stability.[8]

Experimental Protocols
General Synthesis of Carboxylic Anhydrides

Carboxylic anhydrides are typically synthesized from their corresponding carboxylic acids. A

common laboratory method involves the dehydration of two equivalents of the carboxylic acid.

Another prevalent method is the reaction of a carboxylate salt with an acyl halide.

Method 1: Dehydration using a Strong Dehydrating Agent

This protocol describes a general procedure for the synthesis of a symmetric anhydride from a

carboxylic acid.

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a drying
tube, place one equivalent of 2-methylbutanoic acid.

Addition of Dehydrating Agent: Add a strong dehydrating agent, such as phosphorus
pentoxide (P20s) or acetic anhydride, to the flask. The reaction with another anhydride, like
acetic anhydride, can proceed through an anhydride interchange mechanism.[9]

Reaction Conditions: Gently heat the mixture under reflux. The reaction progress can be
monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography
(GO).

Work-up and Purification: After the reaction is complete, the mixture is cooled to room
temperature. The product is then isolated, often through distillation under reduced pressure,
to separate it from the dehydrating agent's byproducts and any unreacted starting material.

Method 2: Reaction of an Acyl Chloride with a Carboxylate
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This method is highly effective for producing both symmetric and mixed anhydrides.

o Preparation of Acyl Chloride: 2-Methylbutanoic acid can be converted to its corresponding
acyl chloride (2-methylbutanoyl! chloride) using a chlorinating agent like thionyl chloride
(SOCI2) or oxalyl chloride ((COCI)2). This is a standard procedure in organic synthesis.[10]

o Preparation of Carboxylate: Prepare the sodium salt of 2-methylbutanoic acid by reacting it
with a base like sodium hydroxide or sodium bicarbonate.

e Reaction: In a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane), dissolve
the 2-methylbutanoyl chloride. Slowly add the sodium 2-methylbutanoate to the solution with
stirring. The reaction is often performed at reduced temperatures to control its exothermicity.

« |solation: The resulting sodium chloride precipitate is removed by filtration. The solvent is
then removed from the filtrate under reduced pressure (rotary evaporation) to yield the crude
2-methylbutanoic anhydride.

« Purification: The crude product can be purified by vacuum distillation to obtain the high-purity
anhydride.
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General Synthesis Workflow for 2-Methylbutanoic Anhydride

2-Methylbutanoic Acid

React with Thionyl Chloride (SOCI2)
to form Acyl Chloride

(Z-Methylbutanoyl Chloride)

React with Sodium 2-Methylbutanoate
(prepared from 2-Methylbutanoic Acid + NaOH)

2-Methylbutanoic Anhydride

Purification by
Vacuum Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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